Cas no 1799976-49-0 (5-Bromo-4-chloro-1-methyl-1H-benzod1,2,3triazole)

• Product Name: 5-Bromo-4-chloro-1-methyl-1H-benzod1,2,3triazole
• CAS No: 1799976-49-0
• MF: C₇H₅BrClN₃
• MW: 246.491698980331
• CID: 4705405
• Update Time: 2025-08-04

5-Bromo-4-chloro-1-methyl-1H-benzod1,2,3triazole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-chloro-1-methyl-1H-benzo[d][1,2,3]triazole
• FCH4219718
• 5-Bromo-4-chloro-1-methyl-1H-benzod1,2,3triazole

• Inchi： 1S/C7H5BrClN3/c1-12-5-3-2-4(8)6(9)7(5)10-11-12/h2-3H,1H3
• InChI Key： JZUJCXNUXHWSLF-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1Cl)N=NN2C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• Topological Polar Surface Area: 30.7

Additional information on 5-Bromo-4-chloro-1-methyl-1H-benzod1,2,3triazole

Research Brief on 5-Bromo-4-chloro-1-methyl-1H-benzod1,2,3triazole (CAS: 1799976-49-0) in Chemical Biology and Pharmaceutical Applications

The compound 5-Bromo-4-chloro-1-methyl-1H-benzod1,2,3triazole (CAS: 1799976-49-0) has recently gained attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic benzotriazole derivative exhibits significant reactivity, making it a valuable scaffold for drug discovery and biochemical tool development. Recent studies have explored its role as a versatile intermediate in medicinal chemistry, particularly in the synthesis of kinase inhibitors and other targeted therapies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in developing novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized 5-Bromo-4-chloro-1-methyl-1H-benzod1,2,3triazole as a key building block to create potent and selective inhibitors with improved pharmacokinetic properties. The bromo and chloro substituents at the 5 and 4 positions respectively were found to be crucial for maintaining binding affinity while the methyl group at N1 position enhanced metabolic stability.

In biochemical applications, this compound has shown promise as a photoaffinity labeling probe. A recent Nature Chemical Biology publication reported its use in covalent target identification studies, where the reactive benzotriazole core enabled efficient crosslinking with protein targets upon UV irradiation. The specific substitution pattern of this derivative provided optimal reactivity while minimizing nonspecific binding, a common challenge in photoaffinity labeling experiments.

Ongoing research is investigating the compound's potential in PROTAC (Proteolysis Targeting Chimera) development. Preliminary results presented at the 2023 ACS Spring Meeting indicate that 1799976-49-0 serves as an effective linker component, connecting target-binding moieties to E3 ubiquitin ligase recruiters. Its rigid structure and appropriate length appear to facilitate the formation of productive ternary complexes essential for targeted protein degradation.

From a synthetic chemistry perspective, recent advances have improved the scalability of 5-Bromo-4-chloro-1-methyl-1H-benzod1,2,3triazole production. A 2022 Organic Process Research & Development paper detailed an optimized three-step synthesis from commercially available starting materials, achieving >85% overall yield while reducing hazardous waste generation. This development addresses previous supply chain challenges and supports broader research applications.

Safety and toxicological evaluations of this compound are currently underway, with early data suggesting favorable in vitro safety profiles at concentrations relevant for research applications. However, researchers should exercise standard precautions when handling this material, particularly regarding potential light sensitivity and reactivity with nucleophiles. Proper storage conditions (2-8°C, protected from light) are recommended to maintain stability.

Future research directions for 1799976-49-0 include exploration of its antimicrobial properties, as preliminary screening against drug-resistant bacterial strains has shown promising activity. Additionally, computational studies predict favorable binding to several cancer-related protein targets, warranting further investigation. The compound's unique electronic properties also make it interesting for materials science applications, particularly in organic electronics and sensor development.